2-((4-(Trifluoromethyl)phenyl)amino)isonicotinonitrile
Overview
Description
2-((4-(Trifluoromethyl)phenyl)amino)isonicotinonitrile is a chemical compound that belongs to the family of isonicotinonitrile derivatives. It is a yellow crystalline powder that is used in scientific research for its various properties.
Mechanism of Action
The mechanism of action of 2-((4-(Trifluoromethyl)phenyl)amino)isonicotinonitrile is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by interfering with the function of certain proteins.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of certain bacteria and fungi. It has also been found to have a protective effect on the liver and to improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-((4-(Trifluoromethyl)phenyl)amino)isonicotinonitrile in lab experiments is its versatility. It can be used in a variety of assays and experiments, such as cell culture studies, enzyme assays, and fluorescence imaging. However, one of the limitations is its toxicity. It can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many future directions for the use of 2-((4-(Trifluoromethyl)phenyl)amino)isonicotinonitrile in scientific research. One area of interest is in the development of new anti-cancer drugs. It has also been suggested that it may have potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential as a diagnostic tool for certain diseases.
Scientific Research Applications
2-((4-(Trifluoromethyl)phenyl)amino)isonicotinonitrile has been used in scientific research for its various properties. It has been found to have anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been used in the development of fluorescent probes for the detection of metal ions and as a building block for the synthesis of other compounds.
Properties
IUPAC Name |
2-[4-(trifluoromethyl)anilino]pyridine-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3N3/c14-13(15,16)10-1-3-11(4-2-10)19-12-7-9(8-17)5-6-18-12/h1-7H,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSKLPUKLCREHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)NC2=NC=CC(=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10483860 |
Source
|
| Record name | 2-[4-(Trifluoromethyl)anilino]pyridine-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10483860 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
58408-95-0 |
Source
|
| Record name | 2-[4-(Trifluoromethyl)anilino]pyridine-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10483860 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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